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Compound of Interest

Compound Name: [C3MPr]NTf2

Cat. No.: B1592958 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of [C3MPr]NTf2

Introduction
1-Methyl-1-propylpyrrolidinium bis(trifluoromethylsulfonyl)imide, commonly abbreviated as

[C3MPr]NTf2 or [PMpyr][NTf2], is an ionic liquid (IL) that has garnered significant interest

within the scientific community. Its unique combination of properties, including high thermal

stability, low volatility, and notable ionic conductivity, makes it a promising candidate for a

variety of applications.[1] These applications include its use as an electrolyte in energy storage

devices like lithium-ion batteries and supercapacitors, and as a green solvent alternative to

traditional volatile organic compounds.[1][2] This document provides a comprehensive

overview of the core physicochemical properties of [C3MPr]NTf2, detailed experimental

methodologies for their determination, and logical diagrams to illustrate key concepts and

workflows.

Chemical Identity
IUPAC Name: 1-methyl-1-propylpyrrolidin-1-ium bis(trifluoromethylsulfonyl)azanide[3]

Cation: 1-Methyl-1-propylpyrrolidinium ([C3MPr]+)

Anion: Bis(trifluoromethylsulfonyl)imide ([NTf2]−)

CAS Number: 223437-05-6[1]
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Molecular Formula: C10H18F6N2O4S2[1]

Physicochemical Properties
The following tables summarize the key physicochemical properties of [C3MPr]NTf2 based on

available literature data.

Table 1: General and Physical Properties
Property Value Reference(s)

Molecular Weight 408.37 g/mol [1]

408.4 g/mol [3]

Appearance
Colorless to light yellow, clear

liquid
[1][4]

Density 1.44 g/cm³ [1][4]

Melting Point 12 °C [1]

Refractive Index (n20D) 1.42 [1]

Table 2: Temperature-Dependent Properties
A comprehensive study of [C3MPr]NTf2 reported its density, speed of sound, dynamic

viscosity, and molar isobaric heat capacities as a function of temperature from 293.15 K to

343.15 K at atmospheric pressure.[5] While the specific data points are located in the full

research paper, the study highlights the expected trend of decreasing density and viscosity with

increasing temperature.[5][6]

Thermal Properties
[C3MPr]NTf2 is recognized for its excellent thermal stability, a characteristic feature of many

ionic liquids containing the [NTf2]− anion.[1][7]

Thermal Stability: Ionic liquids with the [NTf2]− anion generally exhibit high thermal stability,

often exceeding 350 °C.[7] The stability is primarily dictated by the anion's resistance to
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degradation.[8] The decomposition of pyrrolidinium-based ILs typically involves the breaking

of carbon-heteroatom bonds.[8]

Experimental Protocols & Methodologies
The characterization of [C3MPr]NTf2 involves a suite of standard analytical techniques.

Purity and Identity Confirmation
Assay by Titration: The purity of the ionic liquid is often determined by titration, with values of

≥ 98% being reported.[1]

Water Content: The water content is a critical parameter for electrochemical applications and

is typically measured by Karl Fischer titration.

Thermal Analysis
Thermogravimetric Analysis (TGA): TGA is the primary method used to determine the

thermal stability and decomposition temperature of ionic liquids. The sample is heated at a

constant rate in a controlled atmosphere (e.g., nitrogen or air), and its mass is monitored as

a function of temperature. The onset temperature of mass loss is considered the

decomposition temperature. This technique is crucial for establishing the upper operational

temperature limit of the IL.[9][10]

Differential Scanning Calorimetry (DSC): DSC is used to determine thermal transitions such

as the melting point, glass transition temperature, and crystallization events.[5] In a typical

experiment, the heat flow to the sample is measured against the heat flow to a reference as

they are subjected to a controlled temperature program.

Density and Viscosity Measurement
Density: Density is commonly measured as a function of temperature using a vibrating tube

densimeter.[5] The instrument measures the oscillation period of a U-shaped tube filled with

the sample, which is directly related to the sample's density.

Dynamic Viscosity: The viscosity of [C3MPr]NTf2 can be measured using a rotational

viscometer or a falling-body viscometer over a range of temperatures.[5] These
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measurements are vital as viscosity significantly impacts the ionic conductivity and mass

transport properties of the IL.[11]

Visualizations: Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key experimental

workflows and property relationships.
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Caption: General experimental workflow for the synthesis and characterization of an ionic

liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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